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Compound of Interest

Compound Name: Atazanavir-d5

Cat. No.: B020504

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the safety data and handling precautions
for Atazanavir-d5 (CAS No. 1132747-14-8), a deuterated analog of the HIV-1 protease
inhibitor Atazanavir.[1][2][3] Given that deuterated compounds generally exhibit similar
toxicological profiles to their parent compounds, this guide also incorporates relevant safety
data for Atazanavir where specific data for the d5-labeled version is not available. This
information is intended to support safe laboratory practices and proper risk assessment.

Chemical and Physical Properties

Atazanavir-d5 is a stable, isotopically labeled form of Atazanavir, primarily used as a reference
standard in pharmaceutical research and development.[1] Its fundamental properties are
summarized below.
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Property Value Source

Methyl ((5S,8S,9S,14S)-5-(tert-
butyl)-9-hydroxy-15,15-
dimethyl-3,6,13-trioxo-8-

Chemical Name ((phenyl-d5)methyl)-11-(4- [1]
(pyridin-2- yl)benzyl)-2-oxa-
4,7,11,12-tetraazahexadecan-

14-yl)carbamate

Molecular Formula C38H47D5N607 [1]
Molecular Weight 709.9 g/mol [1]
Appearance White to Off-White Solid [4]
Melting Point 197-200°C [4]

Slightly soluble in Chloroform,

Solubility Ethanol (with sonication), and [4]
Methanol.
Storage Temperature -20°C [2][4]

Hazard Identification and Health Effects

While specific hazard data for Atazanavir-d5 is limited, the parent compound, Atazanauvir, is
known to pose certain health risks. Researchers should assume Atazanavir-d5 carries similar
potential hazards.

Potential Health Effects:[1]

Eye Contact: May cause irritation.

Skin Contact: May cause irritation.

Ingestion: May be harmful if swallowed.

Inhalation: May cause respiratory tract irritation.
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Chronic Health Effects: Prolonged or repeated exposure to Atazanavir may cause damage to
organs, particularly the heart and liver.[5]

Toxicological Data

Toxicological studies have been conducted on the parent compound, Atazanavir. These
findings provide a basis for assessing the potential toxicity of Atazanavir-d5.

Study Type Species Route Key Findings Source

Minimal lethal

doses were 1600

Acute Oral ) ]
o Mice Oral mg/kg in males [6]
Toxicity )
and 800 mg/kg in
females.
Acute Oral Well-tolerated up
L Rats Oral [6]
Toxicity to 1600 mg/kg.
Considered to
o ) ] pose no
Genotoxicity In vitro/In vivo N/A o [6]
genotoxic risk to
humans.
No selective
developmental
toxicity and no
effects on
reproductive
Reproductive/De function or
velopmental Rats Oral fertility at [6]
Toxicity exposures

equivalent to
three times the
recommended
human daily

dose.
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Handling and Personal Protective Equipment (PPE)

Safe handling of Atazanavir-d5 requires adherence to standard laboratory safety protocols

and the use of appropriate personal protective equipment.

Engineering Controls

e Work should be conducted in a well-ventilated area, preferably within a laboratory hood.[7]

Personal Protective Equipment

o Eye and Face Protection: Wear chemical safety goggles or a face shield.[8][9]
o Skin Protection: Wear protective gloves and a lab coat.[8][9]

» Respiratory Protection: For operations that may generate dust, a self-contained breathing
apparatus should be worn to avoid dust formation.[1]

Handling Procedure

Click to download full resolution via product page
Caption: Workflow for the safe handling of Atazanavir-d5.

First Aid Measures

In the event of exposure to Atazanavir-d5, the following first aid measures should be taken:
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Exposure Route

First Aid Procedure

Source

Eye Contact

Rinse cautiously with water for
several minutes. Remove
contact lenses if present and
easy to do. Continue rinsing
and seek immediate medical

attention.

[5](8]

Skin Contact

Wash off immediately with
plenty of water for at least 15
minutes. Remove
contaminated clothing. If skin
irritation persists, seek medical

attention.

[5]i8]

Do NOT induce vomiting.

Clean mouth with water and

Ingestion drink plenty of water [51[8]
afterwards. Seek medical
attention if symptoms occur.
Move the person to fresh air. If
) not breathing, give artificial
Inhalation [1][8]

respiration. Seek medical

attention if symptoms occur.

Accidental Release Measures

In case of a spill or accidental release, follow these procedures:

o Personal Precautions: Wear appropriate personal protective equipment, including a self-

contained breathing apparatus, to avoid dust formation.[1]

o Containment and Cleanup: Sweep up the spilled material and place it into a suitable

container for disposal.[8] Provide adequate ventilation.[1] Wash the spill area with plenty of

water.[1]
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Accidental Release Occurs

Evacuate Immediate Area

:

Assess the Spill

:

Don Appropriate PPE
(including respiratory protection)

:

Contain the Spill

:

Clean Up Spill:
- Sweep solid material
- Place in sealed container

:

Decontaminate the Area

:

Dispose of Waste
According to Regulations

Report the Incident

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Atazanavir-d5: A Technical Safety and Handling Guide
for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b020504#atazanavir-d5-safety-data-sheet-and-
handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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